Cas no 1019106-61-6 (4-fluoro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide)

• Product Name: 4-fluoro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
• CAS No: 1019106-61-6
• MF: C₂₃H₂₁FN₆O
• MW: 416.450847387314
• CID: 5797186
• Update Time: 2025-06-30

4-fluoro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[4-[[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide
• 4-fluoro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

• Inchi： 1S/C23H21FN6O/c1-14-15(2)29-30(16(14)3)22-13-12-21(27-28-22)25-19-8-10-20(11-9-19)26-23(31)17-4-6-18(24)7-5-17/h4-13H,1-3H3,(H,25,27)(H,26,31)
• InChI Key： WCNLZEKNLGOPEJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2=NN=C(N3C(C)=C(C)C(C)=N3)C=C2)C=C1)(=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-fluoro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

4-Fluoro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide: A Comprehensive Overview

The compound with CAS No. 1019106-61-6, known as 4-fluoro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of this compound is characterized by a fluorobenzamide core, which is linked to a pyridazine ring. The pyridazine moiety is further substituted with a trimethylpyrazole group, adding complexity and functionality to the molecule. This combination of functional groups makes the compound highly versatile and suitable for a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of trimethylpyrazole-containing compounds in medicinal chemistry. These groups are known to enhance the bioavailability and stability of drugs, making them ideal candidates for therapeutic agents. The integration of this group into the pyridazine ring in our compound has been shown to significantly improve its pharmacokinetic properties.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the pyridazine ring via cyclization reactions, followed by the introduction of the trimethylpyrazole group using appropriate coupling agents. The final step involves the attachment of the fluorobenzamide moiety through amide bond formation.

The application potential of this compound is vast. In pharmaceutical research, it has been explored as a potential lead compound for anti-cancer drug development. Its ability to inhibit specific kinase enzymes makes it a promising candidate for targeted therapy. Additionally, the compound has shown potential in the development of anti-inflammatory and anti-viral agents.

In recent years, there has been growing interest in using such compounds as building blocks for advanced materials. The presence of aromatic rings and heterocyclic groups in its structure makes it suitable for applications in organic electronics and optoelectronics. Researchers are currently investigating its use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact of this compound is another area of interest. Studies are being conducted to assess its biodegradability and toxicity levels. Preliminary results suggest that it has low toxicity towards aquatic organisms, which is a positive indicator for its safe use in industrial applications.

In conclusion, CAS No. 1019106-61-6 represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable asset in modern chemical research.